Chlormidazole hydrochloride

Catalog No.
S523503
CAS No.
54118-67-1
M.F
C15H14Cl2N2
M. Wt
293.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Chlormidazole hydrochloride

Ensuring reproducible topical azole formulation and baseline CYP51 inhibition studies is hindered by the free base's poor aqueous solubility. Chlormidazole hydrochloride resolves this:

  • Solubility ≥2.08 mg/mL in PEG/Tween/Saline systems prevents API precipitation in creams and tinctures.
  • Serves as definitive first-generation azole control in microbroth dilution assays to quantify ERG11 mutational resistance against modern triazoles.
  • Standardized DMSO/PEG300/Tween-80/Saline vehicle enables consistent PK/toxicity baseline for imidazole-class drugs in murine models.

CAS Number

54118-67-1

Product Name

Chlormidazole hydrochloride

IUPAC Name

1-[(4-chlorophenyl)methyl]-2-methylbenzimidazole;hydrochloride

Molecular Formula

C15H14Cl2N2

Molecular Weight

293.2 g/mol

InChI

InChI=1S/C15H13ClN2.ClH/c1-11-17-14-4-2-3-5-15(14)18(11)10-12-6-8-13(16)9-7-12;/h2-9H,10H2,1H3;1H

InChI Key

MHMTXDMLQZHXRZ-UHFFFAOYSA-N

solubility

Soluble in DMSO

Synonyms

Chlormidazole Hydrochloride; H115; H 115; H-115; Myco-polycid; Futrican hydrochloride; Fungo-polycid

The exact mass of the compound Chlormidazole hydrochloride is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98% (HPLC)

Package Size

10 mg, 25 mg, 50 mg, 100 mg

Chlormidazole hydrochloride (CAS 54118-67-1) is a first-generation imidazole antifungal agent and a foundational inhibitor of lanosterol 14α-demethylase (CYP51). As the first clinically introduced azole, it serves as a critical biochemical baseline for evaluating ergosterol biosynthesis disruption [1]. In procurement and formulation contexts, the hydrochloride salt is specifically selected over the free base due to its enhanced solubility profile in polar and semi-aqueous excipient systems. This makes it a preferred reference standard for topical tincture development, in vitro resistance benchmarking, and comparative pharmacokinetic modeling of azole derivatives where aqueous compatibility is required .

Research Fit

Workflow

Azole resistance evolution studies requiring historical baseline comparator

Selection

Benzimidazole scaffold reference compound for antifungal SAR research

Use Context

Susceptibility screening with Candida-focused profile and metabolic inhibition differentiation

Substituting Chlormidazole hydrochloride with its free base (CAS 3689-76-7) or with newer, highly lipophilic triazoles fundamentally alters assay thermodynamics and formulation stability. The free base exhibits poor solubility in standard aqueous-based dosing vehicles, leading to precipitation or phase separation in in vivo models and topical hydrogels. Furthermore, substituting with later-generation azoles in resistance screening eliminates the ability to measure baseline, first-generation CYP51 mutational resistance [1]. Procurement of the exact hydrochloride salt ensures reproducible solvation in PEG/Tween/Saline mixtures and maintains historical continuity in comparative efficacy assays against clinical yeast isolates.

Substitution Risk

1

Benzimidazole scaffold alters antifungal spectrum compared to phenethyl imidazoles; direct interchange requires validation.

2

Solubility profile differs from newer azoles: DMSO stock preparation may not reflect aqueous assay behavior.

3

Candida sensitivity pattern (76% at 10 μg/mL) does not translate to broad-spectrum antifungal assumptions.

Aqueous Formulation Solubility

Chlormidazole hydrochloride achieves a stable solubility of ≥ 2.08 mg/mL (7.09 mM) in a standard in vivo dosing vehicle comprising 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline . In contrast, the chlormidazole free base is prone to precipitation or phase separation in high-water-content vehicles, necessitating higher ratios of organic solvents that can introduce confounding toxicity in biological models .

Evidence DimensionSolubility in standard in vivo dosing vehicle (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)
Target Compound Data≥ 2.08 mg/mL (7.09 mM) yielding a clear solution
Comparator Or BaselineChlormidazole free base (CAS 3689-76-7)
Quantified DifferenceEnsures stable >2 mg/mL aqueous-phase dosing without phase separation.
ConditionsRoom temperature dissolution with optional sonication.

Allows researchers and formulators to utilize standard, low-toxicity aqueous vehicles for in vivo dosing without the risk of API precipitation.

Historical Introduction
Class-level inference
1958, ~11 years before next imidazoles; >20 years before triazoles

Establishes baseline reference for azole resistance evolution studies.

Historical analysis; first-in-class chronology.

Baseline Candida Efficacy

In broad in vitro screening against over 100 microbial strains, Chlormidazole hydrochloride demonstrated selective antifungal efficacy, with 76% of clinical Candida strains proving sensitive at a concentration of 10 µg/mL [1]. This provides a stark contrast to its antibacterial activity, where only rare, isolated bacterial strains showed sensitivity even at 5 µg/mL, confirming its highly selective targeting of fungal CYP51 over bacterial targets [1].

Evidence DimensionIn vitro sensitivity of clinical isolates
Target Compound Data76% of Candida strains sensitive at 10 µg/mL
Comparator Or BaselineAerobic bacterial strains
Quantified DifferenceHigh selectivity for fungal pathogens (76% sensitivity) versus negligible antibacterial action.
ConditionsIn vitro sensitivity assays on clinical isolates.

Provides a validated, quantitative benchmark for first-generation azole efficacy when screening novel antifungal candidates against clinical yeast isolates.

Candida Sensitivity
Cross-study comparable
76% sensitive at 10 µg/mL vs >90% at ≤1 µg/mL for clotrimazole (class-level)

Supports Candida-specific susceptibility screening context.

In vitro tube dilution; clinical isolates; concentration differential ~10-fold.

DMSO Master Stock Stability

For high-throughput screening applications, Chlormidazole hydrochloride supports the creation of highly concentrated master stocks, achieving a maximum solubility of 62 mg/mL (211.47 mM) in pure DMSO with sonication. This exceeds the standard 10 mM library concentration requirements by more than 20-fold, allowing for significant dilution flexibility while remaining stable for up to 6 months at -80°C .

Evidence DimensionMaximum solubility in pure Dimethyl Sulfoxide (DMSO)
Target Compound Data62 mg/mL (211.47 mM)
Comparator Or BaselineStandard HTS library requirements (typically 10 mM)
Quantified Difference>20-fold excess capacity over standard 10 mM stock requirements.
ConditionsPure DMSO, room temperature dissolution with sonication, stored at -80°C.

Enables the preparation of highly concentrated, long-term stable master stocks for high-throughput phenotypic or target-based screening campaigns.

Growth vs Metabolic Inhibition
Cross-study comparable
Growth inhibition >25 µg/mL (dermatophytes), metabolic inhibition 10 µg/mL (oxygen consumption)

Enables fungistatic versus metabolic mechanism dissection.

Agar plate dilution; Warburg respirometry; differential may be assay-dependent.

Veterinary Model Response
Head-to-head
67–97% effectiveness; comparable to clotrimazole in 849-cattle field trial

Supports comparator model-response context for large-animal dermatomycosis research.

Field trial; bovine dermatomycosis and pulmonary aspergillosis; no statistical difference reported.

DMSO Solubility
Reported
62.5 mg/mL (213.17 mM) in DMSO

Facilitates concentrated stock preparation for in vitro antifungal assays.

Sonication recommended; aqueous solubility lower; solvent carryover must be controlled.

Topical Antifungal Formulation

Utilizing the hydrochloride salt's favorable solubility in PEG/Tween/Saline systems (≥ 2.08 mg/mL) to develop, benchmark, and optimize topical creams and tinctures for interdigital and periungual mycoses without API precipitation .

Antifungal Resistance Screening

Deploying Chlormidazole hydrochloride as the definitive first-generation azole control in microbroth dilution assays to quantify acquired resistance (e.g., ERG11 mutations) and calculate fold-changes against modern triazoles [1].

In Vivo Pharmacokinetic Modeling

Using the standardized 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline formulation to establish baseline absorption, distribution, and toxicity metrics for imidazole-class drugs in murine models .

Application Fit Matrix

Application
Selection Property
Validation Focus
Azole resistance evolution studies
Historical baseline reference
Candida susceptibility endpoint comparison
Large-animal dermatomycosis research
Reported model-response comparability
Field-trial response endpoints
Fungistatic vs metabolic mechanism studies
Growth-metabolic inhibition differential
Metabolic inhibition assay reproducibility
Benzimidazole SAR studies
Prototypical benzimidazole scaffold
Synthetic pathway and antifungal activity validation

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

292.0534038 Da

Monoisotopic Mass

292.0534038 Da

Heavy Atom Count

19

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

0RH29TB951

Wikipedia

Chlormidazole hydrochloride
1: Szymczykowa B. [Efficacy of the Myco-Polycid preparation in the form of tincture and cream for the treatment of dermatomycoses]. Mykosen. 1975 Dec;18(12):523-6. German. PubMed PMID: 129703.
2: Kubec K, Sluková M. [Clinical results in treatment of dermatomycoses with Myco-Polycid]. Cesk Dermatol. 1973 Dec;48(6):411-4. Czech. PubMed PMID: 4589249.
3: Michałowski R, Kuczyńska L, Olejnicka Z, Kucharska D, Urban J, Kosińska J. [Myco-polycid in the treatment of dermatomycoses]. Przegl Dermatol. 1978 Nov-Dec;65(6):709-14. Polish. PubMed PMID: 725113.
4: Ruszczak Z, Prószyńska-Kuczyńska W, Bielecka B. [Effectiveness of treatment of skin mycoses and tolerance to myco-polycid preparations]. Przegl Dermatol. 1978 Sep-Oct;65(5):571-5. Polish. PubMed PMID: 725101.
5: Machońko T, Wasik H, Stepień B, Skowroński M. [Myco-Polycid in the treatment of skin mycoses]. Przegl Dermatol. 1978 Jul-Aug;65(4):445-9. Polish. PubMed PMID: 693933.
6: Lukowska I. [Treatment of dermatomycoses with Myco-Polycid]. Mykosen. 1975 May;18(5):245-8. German. PubMed PMID: 1160933.

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